2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C19H18BrClN2O3
• Molecular Weight: 437.7 g/mol
• IUPAC Name: 2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C19H18BrClN2O3/c1-19(2)6-13(24)16-14(7-19)26-18(23)11(8-22)15(16)10-4-9(21)5-12(20)17(10)25-3/h4-5,15H,6-7,23H2,1-3H3
• InChI Key: ZDLOTHFCVYFENK-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC(=C3OC)Br)Cl)C(=O)C1)C
• Canonical SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=C(C(=CC(=C3)Cl)Br)OC)C(=O)C1)C

Description

2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is not fully understood. However, it has been proposed that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis and cell cycle arrest in cancer cells. It has also been found to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. In addition, this compound has been found to exhibit antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile in lab experiments is its potent anticancer activity against various cancer cell lines. This makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of 2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to develop new derivatives of this compound with improved solubility and potency. In addition, this compound can be further tested in animal models to evaluate its efficacy and safety for use in humans. Finally, this compound can also be tested in combination with other anticancer drugs to evaluate its potential synergistic effects.

Synthesis Methods

The synthesis of 2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been achieved using various methods. One of the most commonly used methods is the one-pot, three-component reaction, which involves the reaction of 3-bromo-5-chloro-2-methoxybenzaldehyde, malononitrile, and dimedone in the presence of ammonium acetate and acetic acid. This method has been found to be efficient and yields the desired product in good to excellent yields.

Scientific Research Applications

2-amino-4-(3-bromo-5-chloro-2-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, colon cancer, and liver cancer. This compound has also been found to exhibit antibacterial and antifungal activity.